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Compound of Interest

Compound Name: Nardoguaianone K

Cat. No.: B1231606

A Comprehensive Overview for Researchers and
Drug Development Professionals

Discovered as a constituent of the medicinal plants Nardostachys chinensis and Nardostachys
jatamansi, Nardoguaianone K is a guaiane-type sesquiterpenoid that has garnered attention
for its potential therapeutic properties. This technical guide provides a detailed summary of the
known physical, chemical, and biological characteristics of Nardoguaianone K, designed to
support researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties

Nardoguaianone K possesses a complex chemical structure characteristic of guaiane-type
sesquiterpenoids. While specific experimental data for some physical properties like melting
and boiling points are not readily available in public literature, its fundamental chemical
attributes have been established.
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Property Value Source
Molecular Formula C15H2202 PubChem[1]
Molecular Weight 234.33 g/mol PubChem[1]

(3R,8S)-8-hydroxy-3,8-
IUPAC Name dimethyl-5-propan-2-yl-2,3,6,7- PubChem[1]

tetrahydroazulen-1-one

Synonyms 10-epi-Nardoguaianone J MedChemExpress|[2]

CAS Number 443128-65-2 MedChemExpress[2]

Note: Specific optical rotation and melting point data for Nardoguaianone K are not detailed in
currently available literature.

Biological Activity: Cytotoxicity against Pancreatic
Cancer Cells

Recent studies have highlighted the potential of Nardoguaianone K as an anti-cancer agent,
particularly against pancreatic cancer. In vitro studies have demonstrated its cytotoxic effects
on human pancreatic cancer cell lines.

Cell Line ICso0 Value (pM) Incubation Time (h) Reference
SW1990 4.82 72 MedChemExpress[2]
CFPAC-1 15.85 72 MedChemExpress|[2]

Spectroscopic Data

Detailed NMR and mass spectrometry data for Nardoguaianone K are not extensively
published. However, the structural elucidation of Nardoguaianone K and its isomers, such as
Nardoguaianone L, has been achieved through standard spectroscopic techniques.
Researchers can anticipate utilizing the following methods for characterization:

¢ H NMR Spectroscopy: To determine the proton environment in the molecule.
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e 13C NMR Spectroscopy: To identify the number and types of carbon atoms.

e Mass Spectrometry: To determine the molecular weight and fragmentation pattern for
structural confirmation.

Experimental Protocols

While specific experimental protocols for Nardoguaianone K are not fully detailed in the
available literature, the methodologies used for the closely related compound, Nardoguaianone
L, provide a strong reference point for researchers. The following are summaries of protocols
likely employed in the evaluation of Nardoguaianone K's bioactivity.

Cell Viability Assay (MTT Assay)

This assay is fundamental in determining the cytotoxic effects of a compound on cancer cell
lines.
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Cell Viability Assay Workflow

Seed pancreatic cancer cells (e.g., SW1990) in 96-well plates

l

Treat cells with varying concentrations of Nardoguaianone K for 72h

l

Add MTT solution to each well and incubate

l

Add DMSO to dissolve formazan crystals

l

Measure absorbance at 570 nm using a microplate reader

l

Calculate cell viability and 1C50 value
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Quantitative Proteomics Workflow

Sample Preparation

Treat SW1990 cells with Nardoguaianone K

l

Protein extraction and digestion

l

Peptide labeling (e.g., TMT)

Anajysis

Nano LC-MS/MS analysis

:

Protein identification and quantification

:

Bioinformatics analysis (GO, KEGG)
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Potential MET/PTEN/TGF-3 Pathway Inhibition

Nardoguaianone K
(potential action)

Activates

Cell Migration &
Motility
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Potential AGE-RAGE Pathway Modulation

Nardoguaianone K
(potential action)

Modulates

AGE-RAGE Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Nardoguaianone K:
Properties, Bioactivity, and Experimental Analysis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1231606#physical-and-chemical-
properties-of-nardoguaianone-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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